1-[4-[2-[(5-Chloro-6-phenylfuro[2,3-d]pyrimidin-4-yl)amino]ethyl]phenyl]-3-[2-[(dimethylamino)methyl]phenyl]urea;hydrochloride

• Molecular Formula: C30H30Cl2N6O2
• Molecular Weight: 577.5 g/mol
• IUPAC Name: 1-[4-[2-[(5-chloro-6-phenylfuro[2,3-d]pyrimidin-4-yl)amino]ethyl]phenyl]-3-[2-[(dimethylamino)methyl]phenyl]urea;hydrochloride
• InChI: InChI=1S/C30H29ClN6O2.ClH/c1-37(2)18-22-10-6-7-11-24(22)36-30(38)35-23-14-12-20(13-15-23)16-17-32-28-25-26(31)27(21-8-4-3-5-9-21)39-29(25)34-19-33-28;/h3-15,19H,16-18H2,1-2H3,(H,32,33,34)(H2,35,36,38);1H
• InChI Key: MGADTOAYEVRFIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CCNC3=C4C(=C(OC4=NC=N3)C5=CC=CC=C5)Cl.Cl

Description

This compound is a urea derivative featuring a furo[2,3-d]pyrimidine core substituted with a 5-chloro-6-phenyl group and an ethylphenyl linkage to a urea moiety. The urea group is further modified with a 2-[(dimethylamino)methyl]phenyl substituent, and the compound is formulated as a hydrochloride salt. The dimethylaminomethyl group may enhance solubility and bioavailability, while the chloro and phenyl substituents likely influence target selectivity and metabolic stability.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Core Structure	Substituents/Modifications	Biological Activity/Use	Source
Target Compound	Furo[2,3-d]pyrimidine	5-Cl, 6-Ph, ethylphenyl-urea linkage, dimethylaminomethyl-Ph	Hypothesized kinase inhibition	N/A
4-(4-Chloro-2-methylphenoxy)-6-phenylfuro[2,3-d]pyrimidine	Furo[2,3-d]pyrimidine	4-Cl-2-MePhO, 6-Ph	Unspecified (likely agrochemical/research)	Parchem Chemicals
1-(5-Chloro-pyridin-2-yl)-3-(3-trifluoromethyl-phenyl)-urea	Pyridine-urea	5-Cl-pyridinyl, 3-CF3-Ph	Agricultural pesticide (e.g., teflubenzuron analogs)	Supplier data
3-(3,5-Dichlorophenyl)-N-isopropyl-2,4-dioxo-imidazolidine-1-carboxamide	Imidazolidine-urea	3,5-Cl2-Ph, isopropyl	Plant growth regulation	Research reports

(a) Furopyrimidine Derivatives

The target compound shares its furo[2,3-d]pyrimidine core with 4-(4-chloro-2-methylphenoxy)-6-phenylfuro[2,3-d]pyrimidine (). However, the latter lacks the urea linkage and dimethylaminomethylphenyl group, instead featuring a phenoxy substituent. This structural divergence likely reduces its suitability for CNS-targeted applications due to lower solubility and bioavailability .

(b) Urea-Based Compounds

Urea derivatives such as 1-(5-chloro-pyridin-2-yl)-3-(3-trifluoromethyl-phenyl)-urea () share the urea backbone but differ in substituents. The trifluoromethyl group in this analog enhances hydrophobicity, making it more suited for agricultural pest control (e.g., teflubenzuron analogs) compared to the target compound’s dimethylaminomethyl group, which may favor medicinal applications .

(c) Gene Expression and Structural Similarity

As noted in , structurally similar compounds (Tanimoto Coefficient > 0.85) have only a 20% chance of sharing significant gene expression profiles. For example, the target compound’s ethylphenyl linkage versus the phenoxy group in ’s analog may lead to divergent interactions with cellular targets despite shared core motifs .

Physicochemical and Pharmacokinetic Differences

Table 2: Physicochemical Properties

Property	Target Compound	4-(4-Chloro-2-methylphenoxy)-6-phenylfuro[2,3-d]pyrimidine	1-(5-Chloro-pyridin-2-yl)-3-(3-CF3-Ph)-urea
Molecular Weight	~600 g/mol (HCl salt)	~395 g/mol	~360 g/mol
LogP (Predicted)	~3.5 (moderate lipophilicity)	~4.2 (high lipophilicity)	~3.8 (moderate lipophilicity)
Solubility	Enhanced by dimethylamino and HCl salt	Low (non-ionizable phenoxy group)	Low (CF3 group reduces polarity)

The dimethylaminomethyl group in the target compound improves aqueous solubility compared to analogs with non-polar substituents (e.g., CF3 or phenoxy groups). The hydrochloride salt further enhances dissolution, critical for oral bioavailability .

Q & A

Basic Research Question

• Structural confirmation :
  • NMR : $^1H$- and $^{13}C$-NMR for functional group analysis (e.g., urea NH peaks at ~9-10 ppm, aromatic protons in furopyrimidine) .
  • High-resolution mass spectrometry (HRMS) : Confirm molecular weight (e.g., [M+H]$^+$ ion matching theoretical mass within 3 ppm error) .
• Purity assessment :
  • HPLC : Use C18 columns with acetonitrile/water gradients and UV detection at 254 nm .

How can structure-activity relationship (SAR) studies be designed to evaluate this compound’s pharmacological potential?

Advanced Research Question

• Systematic substitutions : Modify the phenyl, dimethylamino, or urea groups to assess impact on bioactivity. For example:
  • Replace the chloro group on the furopyrimidine with fluoro or methyl to study steric/electronic effects .
• In vitro assays : Test against kinase panels (e.g., EGFR, VEGFR) or cancer cell lines (e.g., MCF-7, A549) using IC$_{50}$ determination .
• Data correlation : Use multivariate analysis to link structural variations with activity trends .

What computational strategies can predict this compound’s biological targets and binding mechanisms?

Advanced Research Question

• Molecular docking : Screen against protein databases (e.g., PDB) using AutoDock Vina to identify potential targets like kinases or GPCRs .
• Molecular dynamics (MD) simulations : Simulate ligand-protein complexes for >100 ns to assess binding stability (e.g., RMSD < 2 Å) .
• AI-driven target prediction : Tools like DeepChem or AlphaFold to prioritize targets based on structural similarity to known inhibitors .

How should researchers address contradictions in bioassay data across different experimental models?

Advanced Research Question

• Cross-validation : Replicate assays in orthogonal models (e.g., 2D vs. 3D cell cultures or patient-derived xenografts) .
• Experimental standardization : Control variables like cell passage number, serum concentration, and incubation time .
• Mechanistic studies : Use RNA-seq or proteomics to identify model-specific pathways (e.g., apoptosis vs. autophagy) .

What solubility and stability parameters must be considered for in vitro assays?

Basic Research Question

• Solubility : Test in DMSO/PBS mixtures (≤0.1% DMSO) or cyclodextrin-based formulations to avoid precipitation .
• Stability :
  • pH dependence : Use buffered solutions (pH 6.5–7.4) to prevent urea bond hydrolysis .
  • Temperature : Store stock solutions at -20°C and avoid freeze-thaw cycles .

How to design in vivo studies to assess this compound’s pharmacokinetics and toxicity?

Advanced Research Question

• Animal models : Use Sprague-Dawley rats or BALB/c mice for IV/PO dosing (e.g., 10–50 mg/kg) with plasma sampling over 24h .
• Bioanalysis : Quantify compound and metabolites via LC-MS/MS with deuterated internal standards .
• Toxicity endpoints : Monitor liver/kidney function (ALT, creatinine) and histopathology after 28-day repeated dosing .